Cas no 389621-37-8 (1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-)

• Product Name: 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-
• CAS No: 389621-37-8
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 299004
• Update Time: 2024-01-27

1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-
• 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-,(1S,2S,7aS)-(9CI)

• Inchi： 1S/C10H20N2/c1-7(2)8-6-12-5-3-4-9(12)10(8)11/h7-10H,3-6,11H2,1-2H3/t8-,9+,10+/m1/s1
• InChI Key： NCTGJQCEKGJWIA-UTLUCORTSA-N
• SMILES： N12C[C@H](C(C)C)[C@H](N)[C@]1([H])CCC2

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4.2